Cas no 623158-62-3 (1H-Pyrazol-3-amine, 1-(3,4-dichlorophenyl)-5-(3-pyridinyl)-)

• Product Name: 1H-Pyrazol-3-amine, 1-(3,4-dichlorophenyl)-5-(3-pyridinyl)-
• CAS No: 623158-62-3
• MF: C₁₄H₁₀Cl₂N₄
• MW: 305.162000179291
• CID: 449548
• PubChem ID: 11779848
• Update Time: 2025-04-19

1H-Pyrazol-3-amine, 1-(3,4-dichlorophenyl)-5-(3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dichlorophenyl)-5-pyridin-3-ylpyrazol-3-amine
• 1H-Pyrazol-3-amine, 1-(3,4-dichlorophenyl)-5-(3-pyridinyl)-
• 1-(3,4-Dichlorophenyl)-5-pyridin-3-yl-1H-pyrazol-3-yl amine
• SCHEMBL629916
• 623158-62-3
• VUJFNARCJOVDRB-UHFFFAOYSA-N
• DTXSID30472458

• Inchi： 1S/C14H10Cl2N4/c15-11-4-3-10(6-12(11)16)20-13(7-14(17)19-20)9-2-1-5-18-8-9/h1-8H,(H2,17,19)
• InChI Key： VUJFNARCJOVDRB-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)N1C(=CC(N)=N1)C1C=NC=CC=1)Cl

Computed Properties

• Exact Mass: 304.0285
• Monoisotopic Mass: 304.0282517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• PSA: 56.73